Cas no 898377-59-8 (1-(Diethylamino)cyclohexanecarboxylic acid)

• Product Name: 1-(Diethylamino)cyclohexanecarboxylic acid
• CAS No: 898377-59-8
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 4719002
• Update Time: 2025-05-24

1-(Diethylamino)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(diethylamino)cyclohexanecarboxylic acid
• STK502217
• 1-Diethylamino-cyclohexanecarboxylic acid
• BB 0248869
• 1-(diethylamino)cyclohexane-1-carboxylic acid
• 1-(Diethylamino)cyclohexanecarboxylic acid

• Inchi： 1S/C11H21NO2/c1-3-12(4-2)11(10(13)14)8-6-5-7-9-11/h3-9H2,1-2H3,(H,13,14)
• InChI Key： XZSNLIWIHXBIHR-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCC1)N(CC)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(Diethylamino)cyclohexanecarboxylic acid

1-(Diethylamino)cyclohexanecarboxylic Acid: A Comprehensive Overview

1-(Diethylamino)cyclohexanecarboxylic acid (CAS No: 898377-59-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug design and material science. The molecule consists of a cyclohexane ring substituted with a diethylamino group and a carboxylic acid moiety, which contributes to its versatile chemical properties.

The cyclohexane ring serves as the core structure, providing stability and rigidity to the molecule. The diethylamino group, attached to the cyclohexane, introduces nitrogen into the structure, enhancing the compound's ability to participate in hydrogen bonding and other intermolecular interactions. This feature is particularly valuable in pharmaceutical applications, where hydrogen bonding plays a crucial role in drug-receptor interactions. The carboxylic acid group, on the other hand, imparts acidity and can undergo various chemical reactions, such as esterification or amidation, making it a versatile functional group for further chemical modifications.

Recent studies have highlighted the potential of 1-(Diethylamino)cyclohexanecarboxylic acid in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, including anti-inflammatory and analgesic agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways.

Furthermore, the compound's ability to form stable complexes with metal ions has been investigated for applications in coordination chemistry and catalysis. A 2022 research article in *Inorganic Chemistry* reported that 1-(Diethylamino)cyclohexanecarboxylic acid can act as a ligand in metal complexes, showing promise as a catalyst for organic transformations. This dual functionality—combining organic and coordination chemistry—underscores its versatility as a building block in chemical synthesis.

In terms of synthesis, 1-(Diethylamino)cyclohexanecarboxylic acid can be prepared via several routes. One common method involves the alkylation of cyclohexanecarboxylic acid with diethylamine, followed by purification through chromatography or crystallization. The reaction conditions are optimized to ensure high yield and purity, which are critical for subsequent applications.

The compound's physical properties are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various organic reactions and analytical techniques like HPLC and NMR spectroscopy.

Looking ahead, ongoing research is focused on exploring the biological activity of this compound further. Collaborative efforts between chemists and biologists aim to elucidate its mechanism of action at molecular levels, paving the way for its use in targeted drug delivery systems. Additionally, green chemistry approaches are being employed to develop more sustainable synthesis methods for this compound.

In conclusion, 1-(Diethylamino)cyclohexanecarboxylic acid (CAS No: 898377-59-8) is a multifaceted compound with promising applications across diverse fields. Its unique structure, coupled with recent advancements in its synthesis and biological evaluation, positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover its potential, this compound is poised to make significant contributions to both academic and industrial sectors.